1,6-Dioxa-9-azaspiro[3.6]decane

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 1,9-dioxa-6-azaspiro[3.6]decane
• InChI: InChI=1S/C7H13NO2/c1-3-10-7(1)5-8-2-4-9-6-7/h8H,1-6H2
• InChI Key: CJOOJVQHEPRULL-UHFFFAOYSA-N
• Canonical SMILES: C1COC12CNCCOC2

Description

1,6-Dioxa-9-azaspiro[3.6]decane is a spirocyclic compound featuring two oxygen atoms (1,6-dioxa) and one nitrogen atom (9-aza) within its bicyclic framework. The spiro[3.6]decane backbone consists of a 3-membered ring fused to a 6-membered ring via a single atom.

Preparation Methods

The synthesis of 1,6-Dioxa-9-azaspiro[3.6]decane can be achieved through several synthetic routes. One common method involves the use of radical chemistry, specifically through hydrogen atom transfer (HAT) reactions promoted by amidyl radicals . The reaction conditions are highly dependent on the steric demand of the amine protector used in the process

Chemical Reactions Analysis

1,6-Dioxa-9-azaspiro[3.6]decane undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield products with additional oxygen-containing functional groups, while reduction reactions may result in the formation of simpler, hydrogenated compounds .

Scientific Research Applications

1,6-Dioxa-9-azaspiro[3.6]decane has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex spirocyclic compounds Additionally, this compound may be used in the development of new materials with specific properties, such as enhanced stability or reactivity .

Mechanism of Action

The mechanism of action of 1,6-Dioxa-9-azaspiro[3.6]decane involves its interaction with molecular targets through its spirocyclic structure. The presence of oxygen and nitrogen atoms within the ring system allows for the formation of hydrogen bonds and other interactions with biological molecules. These interactions can influence various molecular pathways, potentially leading to specific biological effects .

Comparison with Similar Compounds

Structural Analogues and Molecular Properties

Compound Name	Molecular Formula	Molecular Weight	Heteroatoms	Key Characteristics/Applications (from Evidence)
1,6-Dioxa-9-azaspiro[3.6]decane	C₇H₁₃NO₂	143.18 g/mol	O, N	Hypothesized to exhibit unique electronic properties due to spiro strain and heteroatom arrangement.
6-Oxa-9-azaspiro[3.6]decane	C₈H₁₅NO	141.21 g/mol	O, N	Commercial availability (CAS 1160800-39-4); used in pharmaceutical intermediate synthesis.
6,9-Dithiaspiro[3.6]decane	C₈H₁₄S₂	174.33 g/mol	S, S	Sulfur atoms increase lipophilicity and potential for metal coordination.
6,9-Methano-2,4,3-benzodioxathiepin	C₉H₆Cl₆O₃S	406.86 g/mol	O, S	Chlorinated derivative with pesticidal applications (e.g., endosulfan analogs).

Reactivity and Functional Differences

• Oxygen vs.
• Nitrogen Integration : The presence of nitrogen in 6-Oxa-9-azaspiro[3.6]decane enables protonation at physiological pH, making it a candidate for drug delivery systems .
• Spiro Strain Effects : X-ray crystallography of related bicyclic systems (e.g., bicyclo[3.3.2]decane derivatives) reveals significant ring strain, which may enhance reactivity in nucleophilic substitution or cycloaddition reactions .

Research Findings and Data

Thermal and Spectral Analysis

• Copper Complexation : Analogous nitrogen-oxygen spirocycles (e.g., 9-deazahypoxanthine derivatives) form stable complexes with Cu(II) ions, as shown by FT-IR and UV-Vis spectroscopy . This suggests 1,6-Dioxa-9-azaspiro[3.6]decane could similarly coordinate transition metals.
• Crystallographic Data : Hydrated and anhydrous forms of bicyclic compounds exhibit distinct hydrogen-bonding networks, impacting their stability in solid-state applications .

Environmental and Industrial Relevance

• Volatility Trends : Compounds with lower boiling points (e.g., decane, tR = 28.8 min) show stronger linear correlations in environmental samples compared to higher analogs . Spirocycles, with constrained geometries, may exhibit reduced volatility and niche applications in material science.